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Compound of Interest

Compound Name: HOAt

Cat. No. B021763

An In-depth Technical Guide to the Safety and Handling of Solid 1-Hydroxy-7-azabenzotriazole
(HOAY)

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for solid 1-Hydroxy-7-
azabenzotriazole (HOAt), a reagent widely used in peptide synthesis. Adherence to these
guidelines is critical for ensuring laboratory safety and maintaining the integrity of the reagent.

Chemical and Physical Properties

Solid HOAt is a white to off-white or light yellow crystalline powder.[1][2] It is known for its role
as a highly efficient additive in peptide coupling reactions, where it enhances reaction rates and
suppresses racemization.[3][4][5] While sparingly soluble in water, it dissolves in polar aprotic
solvents such as dimethylformamide (DMF), acetonitrile, and dimethyl sulfoxide (DMSO).[1]

Hazard Identification and Classification

HOAt is classified as a hazardous substance and requires careful handling. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals designates it with
multiple hazard pictograms, indicating its potential risks.

GHS Pictograms:

e GHSO01: Explosive[6]
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e GHSO05: Corrosive[6]
e GHSO06: Toxic[6]
e GHSO07: Exclamation mark|[6]

Signal Word: Danger|[6]

Hazard and Precautionary Statements

A summary of key Hazard (H) and Precautionary (P) statements associated with HOAt is
provided below. This is not an exhaustive list, and users should consult the full Safety Data
Sheet (SDS) for complete information.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/1-Hydroxy-7-azabenzotriazole
https://en.wikipedia.org/wiki/1-Hydroxy-7-azabenzotriazole
https://en.wikipedia.org/wiki/1-Hydroxy-7-azabenzotriazole
https://en.wikipedia.org/wiki/1-Hydroxy-7-azabenzotriazole
https://www.benchchem.com/product/b021763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Category Code Statement Citations
Fire or projection
Hazard H204 [21[7]
hazard
H301 Toxic if swallowed [2][7]
H315 Causes skin irritation [21[7]
Causes serious eye
H318 [2][7]
damage
May cause respirato
Ha35 e P
irritation
Keep away from heat,
hot surfaces, sparks,
Precautionary P210 open flames and other  [2][8][9]
ignition sources. No
smoking.
Do not subject to
P250 - - [21[8][°]
grinding/shock/friction
Avoid breathing
P261 dust/fume/gas/mistiva  [2]
pors/spray
Do not eat, drink or
P270 smoke when using [21[71[8]
this product
Wear protective
gloves/protective
P280 clothing/eye [21[71[8]
protection/face
protection
IF SWALLOWED:
Immediately call a
P301+P310 [7]
POISON CENTER or
doctor
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IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [7]

lenses, if present and

easy to do. Continue

rinsing.

Quantitative Safety Data

The following table summarizes key quantitative data related to the safety of solid HOAL.

Parameter Value Citations
Melting Point 213 - 216 °C (415 - 421 °F) [2][6]
Decomposition Temperature 198 °C (388 °F) [2]

) Health: 1, Flammability: 2,
NFPA Rating . [7]

Instability: 0

Partition Coefficient (log Pow) 0.033 [2]
Relative Density 0.973 g/lcm3 at 20 °C [10]

Stability and Reactivity

Solid HOAt is stable under recommended storage conditions but can be hazardous if handled
improperly.[7]

» Conditions to Avoid: It is crucial to avoid dust generation, heat, shock, and friction.[2][3][7]
The material should be kept away from all sources of ignition.[7] Violent decomposition can
occur if the material is dried at elevated temperatures.[4][11]

¢ Incompatible Materials: HOAt is incompatible with strong oxidizing agents, strong reducing
agents, and acidic or basic substances that could promote decomposition.[1][3][7]
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Hazardous Decomposition Products: Thermal decomposition can generate toxic gases,
including carbon oxides and nitrogen oxides.[5][7]

Handling and Storage

Proper handling and storage procedures are essential to mitigate the risks associated with
solid HOAt.

Safe Handling

Always handle chemicals in a well-ventilated area, preferably under a fume hood.[7][12]
Avoid contact with skin, eyes, and clothing.[7]

Minimize dust generation and accumulation during handling.[7] Use a scoop or spatula to
remove the solid from its container.[12]

Do not subject the material to grinding, shock, or friction.[2][8]
Keep the container tightly closed when not in use.[7]

Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in the work area.[2][7]

Storage Conditions

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][7]
The recommended storage temperature is between 2°C and 8°C.[1][2]

Protect the material from moisture and light.[1] For optimal stability, storage under an inert
atmosphere is recommended.[1]

Store away from incompatible substances and sources of ignition.[1][7]
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Assess Task-Specific Hazards
(e.g., weighing, transfer, reaction)

Always Required

Minimum PPE:
- Safety Glasses
- Lab Coat
- Nitrile Gloves

Potential for
Dust Generation?

- Fume Hood Use is Critical

Add Respiratory Protection:
No
- Consider N100/P3 Respirat

)

Risk of Splash
or Projection?

- Goggles
- Face Shield

CJpgrade Eye/Face Protectiol
No

Large Quantity or
High Concentration?

Upgrade Body Protection:
- Chemical Resistant Apron/Suit

- Double Gloving

Combine Required PPE
for the Task

Solid HOAt Spill Occurs

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Respirator, Gloves, Goggles, Suit)

Contain Spill
Prevent Spread & Dust Generation

Clean Up Spill;
- Gently sweep or vacuum

nj - Use inert absorbent material

Decontaminate Area
and Equipment

Package Waste in Labeled,
Sealed Container for Disposal

Report Incident per
Institutional Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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